Cas no 790232-12-1 (2-chloro-N-(2,5-dimethoxyphenyl)propanamide)

• Product Name: 2-chloro-N-(2,5-dimethoxyphenyl)propanamide
• CAS No: 790232-12-1
• MF: C₁₁H₁₄ClNO₃
• MW: 243.686762332916
• CID: 3030245
• PubChem ID: 532271
• Update Time: 2025-11-06

2-chloro-N-(2,5-dimethoxyphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 丙酰胺,N-(2,5-二甲氧苯基)-2-氯-
• 2-chloro-N-(2,5-dimethoxyphenyl)propanamide
• Propanamide, N-(2,5-dimethoxyphenyl)-2-chloro-
• propanamide, 2-chloro-N-(2,5-dimethoxyphenyl)-
• AKOS016874457
• CS-0221733
• MFCD06356456
• EN300-09899
• RMRDVDAALOHFAM-UHFFFAOYSA-N
• Z56346843
• ALBB-018785
• 790232-12-1
• AKOS000199001
• LS-06169
• H32716
• FC127326
• 999-582-5

• Inchi： 1S/C11H14ClNO3/c1-7(12)11(14)13-9-6-8(15-2)4-5-10(9)16-3/h4-7H,1-3H3,(H,13,14)
• InChI Key： RMRDVDAALOHFAM-UHFFFAOYSA-N
• SMILES： ClC(C)C(NC1C=C(C=CC=1OC)OC)=O

Computed Properties

• Exact Mass: 243.0662210g/mol
• Monoisotopic Mass: 243.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 47.6

2-chloro-N-(2,5-dimethoxyphenyl)propanamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-chloro-N-(2,5-dimethoxyphenyl)propanamide

2-Chloro-N-(2,5-Dimethoxyphenyl)propanamide (CAS No. 790232-12-1): An Overview of Its Properties and Applications

2-Chloro-N-(2,5-dimethoxyphenyl)propanamide (CAS No. 790232-12-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a chlorinated propanamide moiety and a dimethoxyphenyl substituent. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications, particularly in drug discovery and development.

The molecular formula of 2-chloro-N-(2,5-dimethoxyphenyl)propanamide is C₁₁H₁₃ClNO₃, with a molecular weight of approximately 240.68 g/mol. The compound's structural features contribute to its solubility, stability, and reactivity, which are crucial parameters in the design and optimization of pharmaceutical agents. Recent studies have focused on elucidating the mechanisms by which this compound interacts with biological systems, providing insights into its potential therapeutic applications.

In the context of medicinal chemistry, 2-chloro-N-(2,5-dimethoxyphenyl)propanamide has been investigated for its potential as a lead compound in the development of novel drugs. One area of particular interest is its activity as an inhibitor of specific enzymes or receptors involved in various disease pathways. For instance, preliminary research has shown that this compound exhibits promising inhibitory effects on certain kinases, which are key targets in cancer therapy. The ability to modulate kinase activity can lead to the development of more effective and targeted treatments for cancer and other proliferative disorders.

Beyond its potential as an enzyme inhibitor, 2-chloro-N-(2,5-dimethoxyphenyl)propanamide has also been explored for its anti-inflammatory properties. Inflammation is a complex biological response that plays a central role in many chronic diseases, including arthritis and cardiovascular diseases. Studies have demonstrated that this compound can reduce the production of pro-inflammatory cytokines and mediators, suggesting its potential use in the management of inflammatory conditions.

The pharmacokinetic properties of 2-chloro-N-(2,5-dimethoxyphenyl)propanamide have also been a subject of investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted by the body is essential for optimizing its therapeutic efficacy and safety profile. Preclinical studies have indicated that it has favorable pharmacokinetic characteristics, such as good oral bioavailability and a reasonable half-life, which are important considerations for drug development.

In addition to its therapeutic potential, 2-chloro-N-(2,5-dimethoxyphenyl)propanamide has been studied for its use in chemical synthesis and as a building block for more complex molecules. Its versatile reactivity makes it a valuable intermediate in the synthesis of other bioactive compounds. Researchers have utilized this compound to develop novel derivatives with enhanced biological activities or improved pharmacological properties.

The safety profile of 2-chloro-N-(2,5-dimethoxyphenyl)propanamide is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that it exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical evaluation. However, ongoing research is necessary to fully understand its long-term safety and any potential side effects.

In conclusion, 2-chloro-N-(2,5-dimethoxyphenyl)propanamide (CAS No. 790232-12-1) represents an intriguing compound with a range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for further investigation and development as a therapeutic agent. Continued research into its mechanisms of action, pharmacokinetic properties, and safety profile will be essential in realizing its full potential in the treatment of various diseases.